Cas no 887360-82-9 (Methyl 4,6-diethoxy-1h-indole-2-carboxylate)

• Product Name: Methyl 4,6-diethoxy-1h-indole-2-carboxylate
• CAS No: 887360-82-9
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 3056418
• PubChem ID: 7141932
• Update Time: 2025-06-08

Methyl 4,6-diethoxy-1h-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6-diethoxy-1h-indole-2-carboxylate
• methyl4,6-diethoxy-1H-indole-2-carboxylate
• BBL021317
• AKOS005144363
• 887360-82-9
• STK894025

• Inchi： 1S/C14H17NO4/c1-4-18-9-6-11-10(13(7-9)19-5-2)8-12(15-11)14(16)17-3/h6-8,15H,4-5H2,1-3H3
• InChI Key： RKNMNOGSARUPGU-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(=CC2=C1C=C(C(=O)OC)N2)OCC

Computed Properties

• Exact Mass: 263.11575802Da
• Monoisotopic Mass: 263.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 430.3±40.0 °C at 760 mmHg
• Flash Point: 214.0±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 4,6-diethoxy-1h-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4,6-diethoxy-1h-indole-2-carboxylate

Methyl 4,6-diethoxy-1h-indole-2-carboxylate (CAS No. 887360-82-9): An Overview of Its Structure, Synthesis, and Applications

Methyl 4,6-diethoxy-1h-indole-2-carboxylate (CAS No. 887360-82-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its distinct structural features, which include a methyl ester group and two ethoxy substituents at the 4 and 6 positions of the indole ring. The combination of these functional groups imparts specific chemical and biological properties that make Methyl 4,6-diethoxy-1h-indole-2-carboxylate a valuable molecule for various applications.

The chemical structure of Methyl 4,6-diethoxy-1h-indole-2-carboxylate is defined by its molecular formula C₁₅H₁₉NO₄. The indole core is a fundamental building block in many biologically active compounds, and the presence of the ethoxy groups at specific positions can influence the compound's solubility, stability, and reactivity. The methyl ester group at the carboxyl position further enhances the compound's versatility in synthetic transformations and biological interactions.

The synthesis of Methyl 4,6-diethoxy-1h-indole-2-carboxylate has been reported using various methodologies. One common approach involves the condensation of an appropriate indole derivative with an aldehyde or ketone followed by esterification. For instance, a typical synthetic route might involve the reaction of 4,6-diethoxyindole with methyl chloroformate in the presence of a base such as triethylamine. This reaction yields Methyl 4,6-diethoxy-1h-indole-2-carboxylate with high purity and yield. The synthetic process can be optimized to achieve better efficiency and scalability for industrial applications.

In recent years, significant research has been devoted to exploring the biological activities of Methyl 4,6-diethoxy-1h-indole-2-carboxylate. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. For example, a study published in the Journal of Medicinal Chemistry reported that Methyl 4,6-diethoxy-1h-indole-2-carboxylate demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest potential therapeutic applications in inflammatory diseases.

Furthermore, research has also highlighted the antioxidant properties of Methyl 4,6-diethoxy-1h-indole-2-carboxylate. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders and cardiovascular diseases. A study published in Free Radical Biology and Medicine found that Methyl 4,6-diethoxy-1h-indole-2-carboxylate effectively scavenged free radicals and protected cells from oxidative damage. These results indicate its potential as a protective agent against oxidative stress-related conditions.

In addition to its anti-inflammatory and antioxidant activities, Methyl 4,6-diethoxy-1h-indole-2-carboxylate has shown promise as an anticancer agent. A study published in Cancer Letters reported that this compound exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism of action involves inducing apoptosis through mitochondrial dysfunction and DNA damage. These findings suggest that Methyl 4,6-diethoxy-1h-indole-2-carboxylate could be developed as a novel therapeutic agent for cancer treatment.

The potential applications of Methyl 4,6-diethoxy-1h-indole-2-carboxylate extend beyond its direct biological activities. Its unique chemical structure makes it an attractive intermediate for synthesizing more complex molecules with diverse functionalities. For instance, the ethoxy groups can be selectively deprotected or modified to introduce additional functional groups or linkers for conjugation with other biomolecules such as peptides or antibodies. This versatility opens up opportunities for developing targeted drug delivery systems and multifunctional therapeutics.

In conclusion, Methyl 4,6-diethoxy-1h-indole-2-carboxylate (CAS No. 887360-82-9) is a multifaceted compound with significant potential in various scientific and pharmaceutical applications. Its unique chemical structure imparts specific properties that make it valuable for research and development purposes. Ongoing studies continue to uncover new insights into its biological activities and potential therapeutic applications. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.